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Compound of Interest

Compound Name: (2-Methylquinolin-4-yl)methanol

Cat. No.: B1312581 Get Quote

The safe and environmentally responsible disposal of (2-Methylquinolin-4-yl)methanol is a

critical aspect of laboratory safety and chemical management. This guide provides detailed,

step-by-step procedures for researchers, scientists, and drug development professionals to

ensure the proper handling and disposal of this compound, minimizing risks to both personnel

and the environment.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to handle (2-Methylquinolin-4-
yl)methanol with appropriate safety measures. The compound is classified as an irritant and is

harmful if swallowed, causes skin and eye irritation, and may cause respiratory irritation[1].

Personal Protective Equipment (PPE): Always wear safety goggles, a laboratory coat, and

chemical-resistant gloves when handling this compound.

Ventilation: All handling and disposal procedures should be conducted in a well-ventilated

area, preferably within a chemical fume hood, to prevent the generation and inhalation of

vapors or mists[2].

Ignition Sources: Keep the chemical away from heat, hot surfaces, sparks, open flames, and

other ignition sources. No smoking should be permitted in the vicinity[2].

Emergency Equipment: Ensure that an eyewash station and a safety shower are readily

accessible in the immediate work area.
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Quantitative Hazard and Physical Data
The following table summarizes the key hazard classifications and physical properties of (2-
Methylquinolin-4-yl)methanol.

Property Value Reference

Molecular Formula C₁₁H₁₁NO [1]

Molecular Weight 173.21 g/mol [1]

GHS Hazard Statements

H302: Harmful if

swallowedH315: Causes skin

irritationH319: Causes serious

eye irritationH335: May cause

respiratory irritation

[1]

UN Number 2946 [2]

Step-by-Step Disposal Protocol
Disposal of (2-Methylquinolin-4-yl)methanol and any contaminated materials must be

handled as hazardous waste, in strict accordance with local, state, and federal regulations.

Never dispose of this chemical down the drain or in the regular trash[2].

Step 1: Waste Identification and Segregation

Pure Compound: Any unused or unwanted (2-Methylquinolin-4-yl)methanol must be

treated as hazardous chemical waste.

Contaminated Materials: All materials that have come into contact with the compound,

including personal protective equipment (gloves, etc.), weighing boats, contaminated

glassware, and spill cleanup materials, must also be disposed of as hazardous waste.

Segregation: Keep this waste stream separate from other incompatible chemical wastes to

prevent dangerous reactions.

Step 2: Waste Container Selection and Labeling
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Container: Use a designated, leak-proof, and chemically compatible container with a secure,

tight-fitting lid.

Labeling: Immediately label the waste container with a "Hazardous Waste" tag. The label

must include:

The full chemical name: "(2-Methylquinolin-4-yl)methanol" (avoiding abbreviations or

formulas).

The approximate concentration and quantity of the waste.

The date the waste was first added to the container.

The name and contact information of the responsible researcher or laboratory supervisor.

The location (building and room number) where the waste was generated.

Step 3: Waste Accumulation and Storage

Storage Location: Store the sealed hazardous waste container in a designated, well-

ventilated, and secure area, away from general laboratory traffic. The storage area should be

cool and shaded[2].

Inert Atmosphere: For the pure compound, storage under an inert gas is recommended[2].

Container Integrity: Regularly inspect the waste container for any signs of leaks, cracks, or

degradation.

Step 4: Final Disposal

Licensed Waste Disposal Service: The disposal of (2-Methylquinolin-4-yl)methanol must

be entrusted to a licensed and certified hazardous waste disposal company[2].

Institutional Procedures: Contact your institution's Environmental Health and Safety (EHS)

department to arrange for the pickup and disposal of the hazardous waste. Follow all

institutional protocols for waste manifest and pickup requests.
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Transportation: Do not attempt to transport the hazardous waste off-site yourself. The UN

number 2946 should be provided to the disposal service for proper transport

documentation[2].

Experimental Workflow for Disposal
The following diagram illustrates the logical workflow for the proper disposal of (2-
Methylquinolin-4-yl)methanol, from the point of generation to final disposal.
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Caption: Logical workflow for the safe disposal of (2-Methylquinolin-4-yl)methanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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